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Compound of Interest

Compound Name: 6beta-Hydroxy-ethinylestradiol

CAS No.: 56324-28-8

Cat. No.: B124935 Get Quote

This guide provides an in-depth technical overview of 6β-Hydroxy-ethinylestradiol, a key

metabolite of the synthetic estrogen ethinylestradiol. Designed for researchers, scientists, and

drug development professionals, this document delves into the core chemical properties,

metabolic pathways, analytical methodologies, and the emerging significance of this compound

in the context of drug metabolism and safety assessment.

Executive Summary
6β-Hydroxy-ethinylestradiol is a hydroxylated metabolite of ethinylestradiol, a widely prescribed

component of oral contraceptives. The formation of this metabolite is primarily catalyzed by the

cytochrome P450 enzyme system, with a significant contribution from the CYP3A4 isozyme.

Understanding the biotransformation of ethinylestradiol, including the generation of 6β-

Hydroxy-ethinylestradiol, is critical for evaluating potential drug-drug interactions and assessing

the safety and efficacy of co-administered therapeutic agents. This guide will explore the

scientific underpinnings of its formation, state-of-the-art analytical techniques for its

quantification, and its potential application as a biomarker for CYP3A4 activity.

Introduction to 6β-Hydroxy-ethinylestradiol
6β-Hydroxy-ethinylestradiol is a phase I metabolite of ethinylestradiol, formed through an

oxidative process in the liver. Its chemical structure and properties are fundamental to its

biological behavior and the analytical strategies employed for its detection.
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Chemical Properties and Structure
The key chemical identifiers and properties of 6β-Hydroxy-ethinylestradiol are summarized in

the table below.

Property Value Source

IUPAC Name

(6R,8R,9S,13S,14S,17R)-17-

ethynyl-13-methyl-

7,8,9,11,12,14,15,16-

octahydro-6H-

cyclopenta[a]phenanthrene-

3,6,17-triol

[1]

Molecular Formula C₂₀H₂₄O₃ [1]

Molecular Weight 312.4 g/mol [1]

CAS Number 56324-28-8 [1]

Biosynthesis and Metabolism of Ethinylestradiol
The biotransformation of ethinylestradiol is a complex process involving multiple enzymatic

pathways, primarily occurring in the liver and gut wall.[2] The hydroxylation of ethinylestradiol is

a critical step in its metabolism, leading to the formation of various metabolites, including 6β-

Hydroxy-ethinylestradiol.

The Role of Cytochrome P450 Enzymes
The cytochrome P450 (CYP) superfamily of enzymes plays a pivotal role in the oxidative

metabolism of a vast array of xenobiotics, including ethinylestradiol.[2] In vitro studies using

human liver microsomes and recombinant CYP enzymes have identified CYP3A4 and CYP2C9

as the major contributors to the oxidative metabolism of ethinylestradiol.[3][4] While 2-

hydroxylation is a major metabolic pathway, hydroxylation at the 6β-position also occurs,

mediated predominantly by CYP3A4.[3][4]

The metabolic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6β-Hydroxy-ethinylestradiol: A Technical Guide for Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124935#what-is-6beta-hydroxy-ethinylestradiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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